Cas no 104795-88-2 (Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)-)

Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)- structure
104795-88-2 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)-
CAS No:104795-88-2
MF:C12H12O3S
MW:236.286882400513
CID:1146011
Update Time:2024-07-26

Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)-
    • Inchi: 1S/C12H12O3S/c1-7(2)15-10-8-5-3-4-6-9(8)16-11(10)12(13)14/h3-7H,1-2H3,(H,13,14)
    • InChI Key: DFVVZTPKAWLSLR-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1C(OC(C)C)=C(C(O)=O)S2

Computed Properties

  • Exact Mass: 342.09264

Experimental Properties

  • Density: 1.291±0.06 g/cm3(Predicted)
  • Boiling Point: 403.6±25.0 °C(Predicted)
  • PSA: 55.76
  • pka: 3.52±0.30(Predicted)
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